4-(4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)benzonitrile hydrobromide

Description

4-(4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)benzonitrile hydrobromide is a chemical compound also known as Citadiol hydrobromide . It has a molecular weight of 423.3 g/mol . The compound is intended for use in laboratory and research settings and is not meant for use as a drug, food, or household item .

This chemical, with the CAS number 103146-26-5, is sold by Synthonix Corporation . It is available in 100g quantities . The IUPAC name for this compound is 4-[4-(dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl]-3-(hydroxymethyl)benzonitrile hydrobromide . The InChI Key is RVGFHORHCHHPCZ-UHFFFAOYSA-N . Hazard statements include H302, H315, H319, and H335, with precautionary statements P261, P305, P338, and P351 .

A similar compound is 4-[4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl]-3-(hydroxymethyl)benzonitrile, which has the CAS number 103146-25-4 . Another related chemical is 4-((1S)-4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)benzonitrile Hemi-(+)-di-p-toluoyltartrate, with the molecular formula C60H64F2N4O12 and molecular weight 1071.18 .

• CAS No.: 103146-26-5
• Product Name: 4-(4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl)-3-(hydroxymethyl)benzonitrile hydrobromide
• Molecular Formula: C20H24BrFN2O2
• Molecular Weight: 423.3 g/mol
• IUPAC Name: 4-[4-(dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl]-3-(hydroxymethyl)benzonitrile;hydrobromide
• Standard InChI: InChI=1S/C20H23FN2O2.BrH/c1-23(2)11-3-10-20(25,17-5-7-18(21)8-6-17)19-9-4-15(13-22)12-16(19)14-24;/h4-9,12,24-25H,3,10-11,14H2,1-2H3;1H
• Standard InChIKey: RVGFHORHCHHPCZ-UHFFFAOYSA-N
• SMILES: CN(C)CCCC(C1=CC=C(C=C1)F)(C2=C(C=C(C=C2)C#N)CO)O.Br
• Canonical SMILES: CN(C)CCCC(C1=CC=C(C=C1)F)(C2=C(C=C(C=C2)C#N)CO)O.Br
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: 4-[4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl]-3-(hydroxymethyl)-benzonitrile Hydrobromide; 4-[4-(Dimethylamino)-1-(4-fluorophenyl)-1-hydroxybutyl]-3-(hydroxymethyl)benzonitrile Hydrobromide; 4-[4-(Dimethylamino)-1-(4’-fluorophenyl)-1-[hydroxy]bu
• PubChem Compound: 16079686
• Last Modified: Aug 15 2023